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Compound of Interest

Compound Name: Mercurous bromide

Cat. No.: B092202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of mercurous bromide (Hg₂Br₂). It is imperative to treat mercurous bromide as a

highly toxic substance and to adhere to the following procedures to minimize exposure and

ensure laboratory safety.

Hazard Identification and Overview
Mercurous bromide is a white to yellow crystalline powder that is sensitive to light.[1][2][3]

When heated, it changes color from white to yellow and decomposes, which can release toxic

mercury and bromine fumes.[4][5] It is fatal if swallowed, inhaled, or in contact with skin.[1][6][7]

Prolonged or repeated exposure may cause damage to the central nervous system and

kidneys.[4][8]

Primary Hazards:

Acute Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.[1][6][7]

Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[1][6]

[7]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[6][7]
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Quantitative Data Summary
The following tables summarize key quantitative data for mercurous bromide.

Table 1: Physical and Chemical Properties

Property Value Reference

Molecular Formula Hg₂Br₂ [1][5]

Molecular Weight 560.99 g/mol [1][5]

Appearance
White to yellow tetragonal

crystals or powder.
[1][5]

Melting Point 405 °C (761 °F) [1][5]

Boiling Point
Sublimes at approximately 390

°C (734 °F)
[1]

Solubility in Water 3.9 x 10⁻⁵ g/100 mL [5]

Density 7.307 g/cm³ [1]

Table 2: Occupational Exposure Limits for Mercury Compounds

Organization Limit Notes

OSHA (PEL) 0.1 mg/m³ (as Hg) Ceiling

ACGIH (TLV) 0.025 mg/m³ (as Hg) 8-hour TWA, Skin

NIOSH (REL) 0.05 mg/m³ (as Hg)
10-hour TWA, Skin (for Hg

vapor)

NIOSH (IDLH) 10 mg/m³ (as Hg)
Immediately Dangerous to Life

or Health

Data primarily for inorganic mercury compounds as specific limits for mercurous bromide are

not always available.[1]
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Experimental Protocols
Personal Protective Equipment (PPE)
All personnel handling mercurous bromide must use the following PPE:

Respiratory Protection: A NIOSH-approved respirator is required if there is a risk of

inhalation. For unknown exposure levels or emergencies, a full-facepiece, positive-pressure,

air-supplied respirator should be used.[9]

Eye and Face Protection: Chemical safety goggles and a full-face shield are mandatory

where dusting or splashing is possible.[9]

Skin Protection: Impervious gloves (e.g., nitrile rubber) must be worn. A lab coat, apron, or

coveralls are necessary to prevent skin contact.[9]

Footwear: Closed-toe shoes are required.

Engineering Controls
Ventilation: Work with mercurous bromide must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[8][9] Local exhaust ventilation should be

used to control airborne dust.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

work area.[8][9]

Handling Protocol
Preparation:

Designate a specific area for handling mercurous bromide.

Ensure all necessary PPE is available and in good condition.

Verify that the fume hood and other engineering controls are functioning correctly.

Have spill cleanup materials readily available.
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Dispensing and Weighing:

Conduct all dispensing and weighing operations within a chemical fume hood to minimize

dust generation.[8]

Use a non-sparking spatula for transferring the powder.

Handle the material gently to avoid creating airborne dust.

General Handling:

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the handling area.[6]

Wash hands thoroughly after handling, even if gloves were worn.[6][8]

Keep the container tightly closed when not in use.[8]

Storage Protocol
Container: Store in a tightly closed, properly labeled container.[8][9] Do not store in metal

containers.[8]

Location: Store in a cool, dry, well-ventilated area away from incompatible substances.[8][9]

The storage area should be a locked cabinet or room designated for poisons.[4]

Light Sensitivity: Protect from direct sunlight and light exposure, as mercurous bromide can

darken upon exposure.[1][2][8]

Incompatibilities: Store away from strong oxidizing agents, sodium, and potassium.[8]

Spill and Waste Disposal Protocol
Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.[9]
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Carefully sweep up the spilled solid, avoiding dust generation.[8]

Place the spilled material into a suitable, labeled container for disposal.[8]

The spill area can be treated with sulfur powder or calcium polysulfide to suppress

residual mercury.[9]

Waste Disposal:

All mercurous bromide waste and contaminated materials are considered hazardous

waste.

Dispose of waste in accordance with local, state, and federal regulations.

Do not dispose of mercurous bromide down the drain.

Visualized Workflow
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Start: Obtain Mercurous Bromide

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

2. Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

3. Handle in Fume Hood
- Avoid dust generation

- Use non-sparking tools

4. Storage
- Tightly closed container

- Cool, dry, dark place
- Away from incompatibles

Store unused material

Spill Occurs

5. Waste Disposal
- Collect in labeled container

- Dispose as hazardous waste

Dispose of waste

Retrieve for use

End of Procedure

All material used/disposed

Spill Response Protocol
- Evacuate
- Wear PPE

- Clean up with care

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of mercurous bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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